Cas no 1440535-31-8 (Ethyl 1-cyano(p-tolyl)methylpiperidine-4-carboxylate hydrochloride)

• Product Name: Ethyl 1-cyano(p-tolyl)methylpiperidine-4-carboxylate hydrochloride
• CAS No: 1440535-31-8
• MF: C₁₇H₂₃ClN₂O₂
• MW: 322.829723596573
• CID: 4700412
• Update Time: 2025-06-23

Ethyl 1-cyano(p-tolyl)methylpiperidine-4-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 1-[cyano(p-tolyl)methyl]piperidine-4-carboxylate hydrochloride
• OR300882
• ethyl 1-[cyano(4-methylphenyl)methyl]piperidine-4-carboxylate hydrochloride
• Ethyl 1-cyano(p-tolyl)methylpiperidine-4-carboxylate hydrochloride

• Inchi： 1S/C17H22N2O2.ClH/c1-3-21-17(20)15-8-10-19(11-9-15)16(12-18)14-6-4-13(2)5-7-14;/h4-7,15-16H,3,8-11H2,1-2H3;1H
• InChI Key： YSBZOPZXFXBIKY-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C1CCN(C(C#N)C2C=CC(C)=CC=2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 385
• Topological Polar Surface Area: 53.3

Additional information on Ethyl 1-cyano(p-tolyl)methylpiperidine-4-carboxylate hydrochloride

Ethyl 1-cyano(p-tolyl)methylpiperidine-4-carboxylate hydrochloride: A Comprehensive Overview

Ethyl 1-cyano(p-tolyl)methylpiperidine-4-carboxylate hydrochloride, with the CAS number 1440535-31-8, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features, which include a piperidine ring substituted with a cyano group and a p-tolyl methyl group, as well as an ethyl ester and hydrochloride salt functionality. These structural elements contribute to its versatile chemical properties and potential applications in drug development and advanced materials.

The synthesis of Ethyl 1-cyano(p-tolyl)methylpiperidine-4-carboxylate hydrochloride involves a series of carefully designed organic reactions, including nucleophilic substitutions, eliminations, and acid-base neutralizations. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are particularly valuable for pharmacological studies. The compound's piperidine ring is a key structural motif, as it provides a rigid framework that can be further functionalized to enhance bioavailability or target specific biological pathways.

One of the most promising applications of this compound lies in its potential as a precursor for drug candidates targeting neurodegenerative diseases. Researchers have reported that derivatives of Ethyl 1-cyano(p-tolyl)methylpiperidine-4-carboxylate hydrochloride exhibit moderate inhibitory activity against enzymes associated with Alzheimer's disease, such as beta-secretase. These findings suggest that the compound could serve as a lead molecule for developing more potent and selective therapeutic agents.

In addition to its pharmaceutical applications, Ethyl 1-cyano(p-tolyl)methylpiperidine-4-carboxylate hydrochloride has also been explored for its role in polymer chemistry. The compound's ability to act as a building block for constructing advanced polymeric materials has been highlighted in recent studies. For instance, its ester functionality can be utilized in click chemistry reactions to form cross-linked polymer networks with tailored mechanical properties. Such materials hold potential for use in biomedical devices and high-performance composites.

The stability and reactivity of Ethyl 1-cyano(p-tolyl)methylpiperidine-4-carboxylate hydrochloride have been extensively studied under various conditions. Researchers have found that the compound exhibits good thermal stability up to 200°C, making it suitable for high-temperature applications. Furthermore, its reactivity towards nucleophiles and electrophiles has been optimized through computational modeling, enabling more efficient synthetic routes to be developed.

From an environmental perspective, the synthesis and disposal of Ethyl 1-cyano(p-tolyl)methylpiperidine-4-carboxylate hydrochloride have been evaluated for their ecological impact. Studies indicate that the compound degrades under specific conditions, reducing its persistence in the environment. This information is crucial for designing sustainable manufacturing processes and minimizing ecological footprints.

In conclusion, Ethyl 1-cyano(p-tolyl)methylpiperidine-4-carboxylate hydrochloride (CAS No: 1440535-31-8) is a multifaceted compound with significant potential across diverse scientific domains. Its unique structure, coupled with recent advancements in synthetic methodologies and application studies, positions it as a valuable tool for researchers in academia and industry alike.